1pchem a2bchem aaron abcr Acmec aladdin alfa ambeed apolloscientific bomeibio cooke enaminestore fluorochem labchem Mce oakwoodchemical scbt selleck sigmaaldrich TCI trc 安捷凯 百灵威 九鼎 乐研 罗恩试剂 麦克林 南京试剂 韶远

0.05g 0.1g 0.25g 0.5g 1 kg 1.0g 10.0g 100 g 100 ml 1000g 100g 100mg 100ml 10g 10kg 10X30ML 1g 1kg 1L 2.5 kg 2.52,5kg 2.5g 2.5kg 20ml 250 g 2500g 250g 250l 250ml 25g 25kg 2kg 3.303x30ml 300g 3X30ML 5 kg 5.0g 5.305x30ml 50 ml 500g 500ml 50g 50mg 50ml 5g 5kg 5X30ML 6.5006×500g 6.5006x500g 6×500g 6X500G

≥99.0% >98.0%(T) ≥99% ≥99.0%(at) 0.5M in anhydrous tetrahydrofuran 0.99 1000μg/ml ±1% (20℃) 100μg/ml ±2% (20℃) 1mg/mlinwater 1mol/L 2M in ethanol 4M （溶剂：水） 4M in H2O 95% 98% 98.0%(T) 98+% 99% 99% min 99.0% 99.3% 99.3%，特级 99.9% 99.9%metalsbasis 99.95% 99.98% 99.99%（高纯试剂） 99.99%metalsbasis 99.995% 99.995%metalsbasis 99.998% ACS reagent, ≥99% AR,99.0% for analysis EMSURE for molecular biology,≥99% Lithium Standard for IC，100 mg/L Li+ in water Lithium Standard for IC,1000 mg/L Li+ in water N/A 粉末,99.99% metals basis 无水级,98% 无水级,99.9% metals basis 无水级,99.99% metals basis 无水级，99.995% metals basis 无水级,AR,≥99.0% (AT)